Cas no 31019-46-2 (Phenol, propyl-)

• Product Name: Phenol, propyl-
• CAS No: 31019-46-2
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 314621
• Update Time: 2026-05-14

Phenol, propyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, propyl-
• Propylphenol
• Propylphenyl alcohol

• Inchi： InChI=1S/C9H12O/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7,10H,2,5H2,1H3
• InChI Key： LCHYEKKJCUJAKN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1O)CC

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.98
• Melting Point: 7.0 °C
• Boiling Point: 224-226℃
• Flash Point: 93℃
• Refractive Index: n20/D 1.527(lit.)
• PSA: 20.23